Cas no 98321-75-6 (2-chloro-5-methyl-1,3,4-oxadiazole)

• Product Name: 2-chloro-5-methyl-1,3,4-oxadiazole
• CAS No: 98321-75-6
• MF: C₃H₃ClN₂O
• MW: 118.5217192173
• MDL: MFCD21880022
• CID: 4374430
• PubChem ID: 23221709
• Update Time: 2025-05-19

2-chloro-5-methyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole, 2-chloro-5-methyl-
• 2-chloro-5-methyl-1,3,4-oxadiazole
• 850-377-8
• EN300-197774
• CS-0149496
• AT18769
• 98321-75-6
• SCHEMBL7045745

• MDL： MFCD21880022
• Inchi： 1S/C3H3ClN2O/c1-2-5-6-3(4)7-2/h1H3
• InChI Key： NXUWBIXKUYNECL-UHFFFAOYSA-N
• SMILES： ClC1=NN=C(C)O1

Computed Properties

• Exact Mass: 117.9933904g/mol
• Monoisotopic Mass: 117.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 70
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 38.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-chloro-5-methyl-1,3,4-oxadiazole

Introduction to 2-chloro-5-methyl-1,3,4-oxadiazole (CAS No. 98321-75-6)

2-chloro-5-methyl-1,3,4-oxadiazole (CAS No. 98321-75-6) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its versatile structural framework and potential biological activities. This compound belongs to the oxadiazole class, which is known for its broad spectrum of applications in drug discovery and agrochemical development. The presence of both chloro and methyl substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-chloro-5-methyl-1,3,4-oxadiazole consists of a six-membered ring containing two oxygen atoms and one nitrogen atom, with a chloro group at the 2-position and a methyl group at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in various chemical transformations. The compound is typically synthesized through multi-step organic reactions, often starting from readily available precursors such as malononitrile or barbituric acid derivatives.

In recent years, 2-chloro-5-methyl-1,3,4-oxadiazole has been studied extensively for its potential pharmacological effects. Research has demonstrated that oxadiazole derivatives exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and antiviral properties. The chloro substituent at the 2-position enhances the molecule's ability to interact with biological targets, while the methyl group at the 5-position influences its metabolic stability and bioavailability.

One of the most promising areas of research involving 2-chloro-5-methyl-1,3,4-oxadiazole is its application in the development of novel therapeutic agents. Studies have shown that this compound can serve as a scaffold for designing molecules with enhanced binding affinity to specific enzymes or receptors. For instance, modifications at the 3-position of the oxadiazole ring have been explored to improve interactions with target proteins involved in cancer pathways. These findings highlight the compound's potential as a lead compound in drug discovery programs.

The synthetic utility of 2-chloro-5-methyl-1,3,4-oxadiazole extends beyond pharmaceutical applications. It has been utilized in the synthesis of advanced materials and specialty chemicals due to its ability to undergo various functional group transformations. For example, nucleophilic substitution reactions at the chloro position allow for the introduction of diverse functional groups, enabling the creation of novel compounds with tailored properties.

Recent advancements in computational chemistry have further enhanced our understanding of 2-chloro-5-methyl-1,3,4-oxadiazole's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how this compound interacts with biological targets at an atomic level. These insights are crucial for optimizing its pharmacological properties and developing more effective derivatives.

The industrial production of 2-chloro-5-methyl-1,3,4-oxadiazole has also seen significant improvements in recent years. Process optimization efforts have focused on improving yield rates and reducing environmental impact. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste generation and hazardous byproducts.

In conclusion,2-chloro-5-methyl-1,3,4-oxadiazole (CAS No. 98321-75-6) is a multifaceted compound with broad applications in pharmaceuticals and material science. Its unique structural features make it a valuable intermediate in synthetic chemistry，and ongoing research continues to uncover new possibilities for its use in drug development and industrial applications.